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For Researchers, Scientists, and Drug Development Professionals

Carbomer polymers, high molecular weight, cross-linked polymers of acrylic acid, have carved

a significant niche in the pharmaceutical and personal care industries since their inception.

Initially developed as thickening agents, their unique properties have led to a broad spectrum

of applications, particularly in controlled-release drug delivery and bioadhesion. This technical

guide delves into the historical development of Carbomer polymers in research, providing a

comprehensive overview of their properties, characterization methods, and evolving

applications.

A Historical Perspective: From Thickener to
Advanced Drug Delivery Excipient
The journey of Carbomer polymers began in the mid-20th century. The first scientific

description of these synthetic polymers appeared in 1955, followed by their patenting in 1957.

[1][2][3] Initially, they were introduced as a synthetic alternative to natural gums for thickening

and stabilizing aqueous formulations.[2] Their high viscosity at low concentrations, coupled with

a favorable safety profile, quickly established their utility.[2]

Over the subsequent decades, researchers began to explore the unique physicochemical

properties of Carbomers, leading to a significant expansion of their applications beyond simple

rheology modification. A pivotal area of development has been in controlled-release solid

dosage forms, a field where Carbomers have been utilized for over four decades.[1][4] Their
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ability to swell in aqueous media to form a gel layer that modulates drug release has been

extensively investigated and commercialized.[1][5]

Further research into their mucoadhesive properties revealed their potential for targeted drug

delivery to various mucosal surfaces, including buccal, ophthalmic, nasal, and vaginal routes.

[1][6] This has led to the development of bioadhesive formulations that enhance drug

bioavailability by prolonging contact time at the site of absorption.[1][3] Today, Carbomer

polymers are indispensable excipients in a wide array of pharmaceutical dosage forms, from

oral tablets and suspensions to topical gels and creams.[1][6]

Physicochemical Properties and Grades of
Carbomer Polymers
Carbomers are synthesized by the cross-linking of acrylic acid with polyalkenyl ethers or divinyl

glycol.[1][7] The degree of cross-linking and the manufacturing process, including the solvent

used (historically benzene, now more commonly ethyl acetate), result in various grades with

distinct properties.[2][8] These differences in properties, such as viscosity and flow

characteristics, are critical for their specific applications.

The fundamental mechanism of action for Carbomers lies in their pH-dependent swelling

behavior. In their dry, powdered form, the polymer chains are tightly coiled.[2] When dispersed

in water, they begin to hydrate and uncoil. Upon neutralization of the acidic carboxylic acid

groups with a base (e.g., sodium hydroxide, triethanolamine), electrostatic repulsion between

the now negatively charged carboxylate ions causes the polymer network to expand

significantly, forming a viscous gel.[8][9]

A summary of the key quantitative properties of commonly used Carbomer grades is presented

in the table below.
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Carbomer
Grade

Polymerization
Solvent

Cross-linker

Viscosity
(0.5%
neutralized
aqueous
dispersion,
mPa·s)

Key
Characteristic
s &
Applications

Carbopol® 934P Benzene Allyl Sucrose
29,400 -

39,400[10]

High viscosity,

good

bioadhesion.

Used in oral and

topical

controlled-

release

formulations.[2]

[7]

Carbopol® 940 Benzene
Allyl Ethers of

Pentaerythritol

40,000 -

60,000[10]

High viscosity,

forms sparkling

clear gels.

Primarily used in

topical

formulations like

gels, creams,

and lotions.[2]

[11]

Carbopol® 941 Benzene
Allyl Ethers of

Pentaerythritol
4,000 - 11,000[8]

Low viscosity,

long flow

properties.

Suitable for

lotions and other

pourable

formulations.[12]

Carbopol® 971P

NF

Ethyl Acetate Allyl

Pentaerythritol

4,000 - 11,000 Lightly cross-

linked, provides

long, honey-like

rheology. Used in
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oral liquids,

suspensions,

and controlled-

release tablets.

[13]

Carbopol® 974P

NF
Ethyl Acetate

Allyl

Pentaerythritol
29,400 - 39,400

Highly cross-

linked, similar to

934P but with a

more favorable

solvent history.

Used in oral

liquids,

bioadhesive

formulations, and

extended-release

tablets.[2][13]

Carbopol® 980

NF
Cosolvent

Cross-linked

Polyacrylic Acid
High

High viscosity,

forms sparkling

clear gels. A

toxicologically

preferred

alternative to

Carbopol 940.[2]

[13]

Key Experimental Protocols for Carbomer
Characterization
The evaluation of Carbomer polymers and their formulations involves a range of standardized

experimental techniques to assess their physical and functional properties. Detailed

methodologies for key experiments are provided below.

Viscosity Measurement of Carbomer Gels
Objective: To determine the rheological properties of a Carbomer gel, which is crucial for its

performance as a thickener, stabilizer, or in controlling drug release.
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Methodology: Rotational Viscometry

Preparation of the Carbomer Dispersion:

Slowly and carefully disperse a specified concentration (e.g., 0.5% w/v) of the Carbomer

powder into a vortex of deionized water with continuous, gentle agitation. Avoid high shear

rates to prevent the entrapment of air bubbles.

Allow the dispersion to hydrate for a sufficient period (often several hours or overnight) to

ensure complete swelling of the polymer particles.

Neutralization:

While stirring gently, add a neutralizing agent (e.g., 18% w/v sodium hydroxide solution or

triethanolamine) dropwise to the hydrated dispersion.

Monitor the pH of the dispersion using a calibrated pH meter. Continue adding the

neutralizing agent until the desired pH (typically between 6.0 and 7.5) is reached, at which

point a viscous gel will form.

Viscosity Measurement:

Use a calibrated rotational viscometer (e.g., Brookfield viscometer) equipped with a

suitable spindle (the choice of which depends on the expected viscosity of the gel).

Carefully lower the spindle into the center of the gel sample, ensuring it is immersed to the

marked level and that no air bubbles are trapped.

Allow the sample to equilibrate to a constant temperature (e.g., 25 °C) using a water bath.

Begin the measurement at a specified rotational speed (e.g., 20 rpm) and record the

viscosity reading in milliPascal-seconds (mPa·s) once the value has stabilized.

Measurements can be repeated at different rotational speeds to characterize the shear-

thinning behavior of the gel.

Swelling Studies of Carbomer Hydrogels
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Objective: To quantify the water uptake and swelling characteristics of a Carbomer polymer,

which is indicative of its ability to form a gel matrix for controlled drug release.

Methodology: Gravimetric Method

Sample Preparation:

Accurately weigh a specific amount of the dry Carbomer powder or a compressed tablet

containing the Carbomer. Let this be the initial dry weight (Wd).

Swelling Medium:

Place the sample in a beaker containing a sufficient volume of a relevant swelling medium

(e.g., deionized water, simulated gastric fluid, or simulated intestinal fluid).

Incubation:

Maintain the beaker at a constant temperature (e.g., 37 °C) in a water bath or incubator.

Measurement:

At predetermined time intervals, remove the swollen sample from the medium.

Gently blot the surface with filter paper to remove excess surface water.

Weigh the swollen sample. Let this be the wet weight at time t (Wt).

Calculation of Swelling Index:

The swelling index (or swelling ratio) at each time point is calculated using the following

formula: Swelling Index = (Wt - Wd) / Wd

Data Analysis:

Plot the swelling index as a function of time to obtain the swelling kinetics profile.

Bioadhesion Testing of Carbomer Formulations
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Objective: To measure the adhesive force between a Carbomer formulation and a mucosal

surface, which is a key parameter for bioadhesive drug delivery systems.

Methodology: Tensile Test

Preparation of Mucosal Tissue:

Obtain a suitable mucosal tissue (e.g., porcine buccal mucosa) and carefully excise a

section of the desired size.

Mount the mucosal tissue on a support, ensuring the mucosal surface is exposed.

Sample Application:

Apply the Carbomer-based formulation (e.g., a tablet or a defined amount of gel) to the

surface of the mucosal tissue.

Contact and Hydration:

Bring the formulation into contact with the mucosal surface with a defined force for a

specific duration to allow for initial adhesion and hydration.

Measurement of Detachment Force:

Use a texture analyzer or a tensile tester to measure the force required to detach the

formulation from the mucosal surface.

The force is applied at a constant speed, and the peak detachment force is recorded as a

measure of the bioadhesive strength.

Data Analysis:

The bioadhesive force is typically expressed in Newtons (N) or as force per unit area

(N/cm²).

Multiple replicates should be performed to ensure the reproducibility of the results.
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Visualizing Key Processes: Signaling Pathways and
Experimental Workflows
To further elucidate the mechanisms and methodologies associated with Carbomer polymers,

the following diagrams, generated using the DOT language, illustrate key processes.

Mechanism of Controlled Drug Release from a Carbomer
Matrix Tablet
The controlled release of a drug from a Carbomer matrix tablet is a complex process involving

polymer swelling, gel formation, and drug diffusion. The following diagram illustrates this

signaling pathway.

Carbomer Matrix TabletDissolution Medium Gel Layer Formation Drug Release

Dry Tablet
(Drug + Carbomer) Polymer HydrationInitiatesAqueous Medium

(e.g., GI Fluid)
Uptake Polymer Swelling Viscous Gel Layer Drug Diffusion

through Gel
Controls Released Drug

Click to download full resolution via product page

Caption: Controlled drug release from a Carbomer matrix tablet.

Experimental Workflow for the Preparation and
Characterization of a Carbomer Gel
The preparation and subsequent characterization of a Carbomer gel follow a systematic

workflow to ensure reproducibility and accurate assessment of its properties.
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Gel Preparation

Characterization

1. Disperse Carbomer
in Water

2. Hydrate Polymer

3. Neutralize with Base
to form Gel

A. pH Measurement B. Viscosity Measurement C. Visual Appearance

Click to download full resolution via product page

Caption: Workflow for Carbomer gel preparation and characterization.

Conclusion and Future Perspectives
From their humble beginnings as simple thickening agents, Carbomer polymers have

undergone a remarkable evolution in research and application. Their well-characterized

physicochemical properties, coupled with a strong safety record, have established them as

versatile and indispensable excipients in the pharmaceutical and personal care industries. The

ongoing research into novel Carbomer grades and their application in advanced drug delivery

systems, such as stimuli-responsive and targeted formulations, promises to further expand

their utility. As drug development continues to advance, the unique and tunable properties of

Carbomer polymers will undoubtedly play a crucial role in the formulation of next-generation

therapeutic products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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